Cas no 64226-00-2 (Phosphonic acid, [(2-propenyloxy)methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(2-propenyloxy)methyl]-, diethyl ester
• CAS No: 64226-00-2
• MF: C₈H₁₇O₄P
• MW: 208.191943883896
• CID: 1673573
• PubChem ID: 11745836
• Update Time: 2025-04-21

Phosphonic acid, [(2-propenyloxy)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2-propenyloxy)methyl]-, diethyl ester
• diethyl allyloxymethylphosphonate
• Diethyl ((allyloxy)methyl)phosphonate
• 64226-00-2
• 3-(diethoxyphosphorylmethoxy)prop-1-ene
• E10127
• SCHEMBL9858061
• HPNNWVDRZWKNEV-UHFFFAOYSA-N

• Inchi： 1S/C8H17O4P/c1-4-7-10-8-13(9,11-5-2)12-6-3/h4H,1,5-8H2,2-3H3
• InChI Key： HPNNWVDRZWKNEV-UHFFFAOYSA-N
• SMILES： P(COCC=C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 208.08651
• Monoisotopic Mass: 208.08644602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76